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Compound of Interest

Compound Name: Ethyl thiocyanate

Cat. No.: B1580649

An In-depth Technical Guide to Ethyl Thiocyanate as a Precursor in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl thiocyanate (CH3sCH2SCN) is a versatile and valuable precursor in organic synthesis. As
an organothiocyanate, it features a sulfur-bound ethyl group and a cyano group, presenting a
unique reactivity profile. This structure allows it to act as an electrophile, making it a key
building block for introducing the thiocyanate moiety or for constructing more complex
molecular scaffolds, particularly sulfur-containing heterocycles. These heterocyclic systems are
of significant interest in medicinal chemistry and drug development due to their prevalence in
biologically active molecules with antibacterial, antiparasitic, and anticancer properties. This
guide provides a comprehensive overview of ethyl thiocyanate's synthesis, reactivity, and
application as a synthetic precursor, complete with experimental protocols, quantitative data,
and process visualizations.

Physicochemical Properties

Ethyl thiocyanate is a colorless, volatile liquid with a characteristic odor. It is miscible with
many organic solvents like ethanol and ether but has low solubility in water. Due to its toxicity, it
must be handled with appropriate safety precautions in a well-ventilated fume hood.
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Property Value Reference
CAS Number 542-90-5

Molecular Formula Cs3HsNS

Molar Mass 87.14 g/mol

Boiling Point 145 °C

Density 1.012 g/mL at 25 °C

Refractive Index n20/D 1.462

Flash Point 42 °C

Synthesis of Ethyl Thiocyanate

The most common and straightforward method for synthesizing ethyl thiocyanate is through a
nucleophilic substitution reaction between an ethyl halide (e.g., ethyl bromide) and an alkali
metal thiocyanate (e.g., sodium or potassium thiocyanate). The reaction is typically performed
in a polar solvent like ethanol.
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( o-Halo Ketone + KSCN + Primary Amine )

Step 1: Formation of a-Thiocyanato Ketone

N-Substituted 2-Aminothiazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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